Cas no 2098079-47-9 (1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one)

• Product Name: 1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one
• CAS No: 2098079-47-9
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 4772126
• Update Time: 2025-10-24

1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-azidoazetidin-1-yl)-3-methylpentan-1-one
• 1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one

• Inchi： 1S/C9H16N4O/c1-3-7(2)4-9(14)13-5-8(6-13)11-12-10/h7-8H,3-6H2,1-2H3
• InChI Key： OTXXFKQIPRRTSL-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CC)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 196.13241115 g/mol
• Monoisotopic Mass: 196.13241115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.7
• Molecular Weight: 196.25

Additional information on 1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one

Introduction to 1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one (CAS No. 2098079-47-9)

1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one (CAS No. 2098079-47-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including an azido-substituted azetidine ring and a ketone moiety, presents a versatile scaffold for the development of novel therapeutic agents. The presence of the azido group (–N₃) and the chiral center in the azetidine ring offers multiple opportunities for chemical modification and functionalization, making it a valuable building block in synthetic chemistry.

The structure of 1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one is highly intriguing from a chemical perspective. The azetidine ring, a five-membered heterocyclic compound, is known for its stability and flexibility, which allows it to adopt various conformations in biological systems. This structural motif is particularly useful in medicinal chemistry due to its ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets such as enzymes and receptors. The ketone group at the third carbon position provides a site for further derivatization, enabling the creation of more complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in azido-containing compounds due to their broad utility in synthetic organic chemistry and their potential as pharmacophores. The azido group is a versatile functional handle that can be readily transformed into other useful moieties through various chemical reactions, including substitution, cycloaddition, and reduction. These transformations make 1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drugs.

One of the most promising applications of 1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one lies in its potential use as a precursor for the development of bioactive molecules. The combination of the azetidine ring and the ketone group provides a unique scaffold that can be modified to target specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory processes and cancer metabolism. These findings highlight the compound's potential as a lead molecule for drug discovery efforts.

Recent studies have also explored the synthetic utility of 1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one in constructing more complex heterocyclic frameworks. The azido group can be used to initiate cascade reactions that lead to the formation of polycyclic structures, which are often found in biologically active natural products. These synthetic strategies not only expand the chemical toolbox available to medicinal chemists but also provide new insights into the structural requirements for biological activity.

The pharmacological potential of 1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one has been further investigated through computational modeling and experimental studies. Computational approaches have been employed to predict how this compound might interact with biological targets such as proteins and nucleic acids. These studies have revealed that derivatives of this compound can bind to specific pockets within these targets, leading to modulatory effects on their function. Experimental validation through enzyme inhibition assays and cell-based assays has corroborated these findings, demonstrating the compound's potential as a therapeutic agent.

In addition to its applications in drug discovery, 1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one has shown promise in materials science and catalysis. The unique structural features of this compound make it an attractive candidate for designing novel catalysts that can facilitate important chemical transformations under mild conditions. Such catalysts could find applications in industrial processes where traditional methods are inefficient or environmentally harmful.

The future prospects for 1-(3-Azidoazetidin-1-yl)-3-methylpentan-1-one are vast and exciting. As our understanding of biological systems continues to grow, new opportunities will arise for exploiting this compound's unique properties. Advances in synthetic chemistry will further enhance our ability to modify its structure and function, leading to even more innovative applications.